2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-5-(benzyloxy)-4H-pyran-4-one

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]-5-phenylmethoxypyran-4-one
• InChI: InChI=1S/C25H24N2O6/c28-20-13-23(31-16-24(20)30-15-18-4-2-1-3-5-18)25(29)27-10-8-26(9-11-27)14-19-6-7-21-22(12-19)33-17-32-21/h1-7,12-13,16H,8-11,14-15,17H2
• InChI Key: CUYOIIGXISMQPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CC(=O)C(=CO4)OCC5=CC=CC=C5
• Molecular Formula: C25H24N2O6
• Molecular Weight: 448.5 g/mol
• CAS No.: 1021060-27-4

Description

2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-5-(benzyloxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C25H24N2O6 and its molecular weight is 448.475. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives in Therapeutic Applications

Piperazine derivatives are recognized for their diverse therapeutic uses, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, anti-inflammatory, and imaging agent applications. Research on piperazine compounds emphasizes their significance in drug design, revealing their potential as versatile pharmacophores for various diseases. Notably, modifications to the piperazine nucleus can significantly influence the pharmacokinetic and pharmacodynamic profiles of resulting molecules, underscoring the importance of structural variation in developing new therapeutics (Rathi et al., 2016).

Benzoxazinoids: Plant Defence Metabolites with Potential Applications

Benzoxazinoids, such as benzoxazinones and benzoxazolinones, are natural compounds found in the Poaceae family and certain dicots, playing roles in plant defense against pathogens and pests. These metabolites have been explored for their antimicrobial activity, offering a foundation for developing new antimicrobial compounds. The 1,4-benzoxazin-3-one backbone, in particular, has been highlighted as a promising scaffold for designing antimicrobial agents with potent activity against fungi and bacteria. This research indicates the potential of benzoxazinoids as bioactive scaffolds for pharmaceutical development (de Bruijn et al., 2018).

Hydroxycoumarins: Bioactive Heterocyclic Compounds

Hydroxycoumarins, including 3-hydroxycoumarin, are known for their chemical, photochemical, and biological properties. They have been widely utilized in pharmaceuticals, perfumery, and agrochemical industries. The synthesis, reactivity, and applications of 3-hydroxycoumarin in various biological fields underscore its significance in drug development and other applications. These compounds exhibit a range of biological activities, suggesting their potential utility in designing new therapeutic agents (Yoda, 2020).